Cas no 104872-06-2 ((3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone)

• Product name: (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone
• CAS No: 104872-06-2
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 62509
• PubChem ID: 10428248

(3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-Hexyl-4-((R)-2-hydroxytridecyl)oxetan-2-one
• (3S,4S)-3-Hexyl-4-[(2R)-2-hydroxytridecyl]-2-oxetanone
• (3S,4S)-3-HEXYL-4-[(R)-2-(HYDROXYTRIDECYL)]OXETAN-2-ONE
• (3S,4S)-3-Hexyl-4-((R)-2-hydroxytridecyl)-oxetan-2-one
• (3S,4S)-3-hexyl-4-[(2R)-2-hydroxytridecyl]oxetan-2-one
• Orlistat USP RC A
• Orlistat Related CoMpound A
• Orlistat USP Related Compound A
• (3S,4S)-3-hexyl-4-[(R)-2-hydroxytridecyl]-2-oxetanone
• 2-Oxetanone,3-hexyl-4-[(2R)-2-hydroxytridecyl]-, (3S,4S)-
• [3S-[3α,4β(S*)]]-3-Hexyl-4-(2-hydroxytridecyl)-2-oxetanone
• Orlistat Related Compound A (25 mg) ((3S,4S)-3-hexyl-4-[(R)-2-hydroxytridecyl]-2-oxetanone)
• (3S,4S)-3-hexyl-4-((R)-2-hydroxy tridecyl)-2-oxetanone
• BJV8QU12YI
• DTXSID90146800
• (2R,3S,4S)-3-Hexyl-4-(2-hydroxy-tridecyl)-oxetan-2-one
• 104872-06-2
• EC 418-650-2
• Q27274709
• 2-Oxetanone, 3-hexyl-4-((2R)-2-hydroxytridecyl)-, (3S,4S)-
• NS00002742
• SCHEMBL712201
• 3-Hexyl-4-((R)-2-hydroxytridecyl)-2-oxetanone, (3S,4S)-
• RSOUWOFYULUWNE-HKBOAZHASA-N
• UNII-BJV8QU12YI
• (3S,4S)-3-Hexyl-4-((R)-2-hydroxytridecyl)-2-oxetanone
• (3S,4S)-3-Hexyl-4-[(2R)-2-hydroxytridecyl]-2-oxetanone; 2-Oxetanone, 3-hexyl-4-(2-hydroxytridecyl)-, [3S-[3a,4ss(S*)]]-; Orlistat Related Compound A (USP)
• (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone

• Inchi： InChI=1S/C22H42O3/c1-3-5-7-9-10-11-12-13-14-16-19(23)18-21-20(22(24)25-21)17-15-8-6-4-2/h19-21,23H,3-18H2,1-2H3/t19-,20+,21+/m1/s1
• InChI Key： RSOUWOFYULUWNE-HKBOAZHASA-N
• SMILES： CCCCCCCCCCC[C@H](C[C@H]1[C@H](CCCCCC)C(=O)O1)O

Computed Properties

• Exact Mass: 354.31300
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 8.3

Experimental Properties

• Density: 0.935
• Boiling Point: 467.9 °C at 760 mmHg
• Flash Point: 176.2 °C
• Refractive Index: 1.467
• PSA: 46.53000
• LogP: 6.17030

(3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Risk Phrases：R50/53

(3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone

Exploring (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone (CAS No. 104872-06-2): Properties, Applications, and Market Insights

The compound (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone (CAS No. 104872-06-2) is a specialized organic molecule with a unique structural framework. Known for its stereospecific configuration, this compound belongs to the oxetanone family, characterized by a four-membered lactone ring. The presence of both hexyl and hydroxytridecyl substituents imparts distinct physicochemical properties, making it valuable in advanced chemical synthesis and material science applications.

One of the most intriguing aspects of (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone is its chiral centers, which play a pivotal role in its reactivity and interaction with other molecules. Researchers are increasingly focusing on chiral compounds due to their importance in pharmaceuticals, agrochemicals, and specialty materials. The hydroxytridecyl side chain enhances the molecule's amphiphilic nature, allowing it to function as a surfactant or emulsifier in specific formulations.

In recent years, the demand for stereospecific compounds like (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone has surged, driven by advancements in asymmetric synthesis and green chemistry. A common question among researchers is: "How can this compound be optimized for catalytic applications?" Studies suggest its potential as a chiral auxiliary or ligand in metal-catalyzed reactions, offering high enantioselectivity—a hot topic in synthetic chemistry.

The oxetanone ring in this compound is another area of interest. Oxetanones are known for their strained ring systems, which can release energy upon ring-opening, making them useful in polymerization reactions and drug delivery systems. The combination of the hexyl and hydroxytridecyl groups further modifies its solubility and thermal stability, broadening its utility in industrial applications.

From a commercial perspective, (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone is gaining traction in niche markets. Its applications span from specialty coatings to biodegradable materials, aligning with the global shift toward sustainable chemistry. Companies are investing in scalable synthesis methods to meet the growing demand, particularly in Europe and North America, where regulatory frameworks favor eco-friendly alternatives.

For those searching "CAS 104872-06-2 suppliers" or "(3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone price trends," it's worth noting that availability is currently limited to specialized chemical distributors. Pricing is influenced by factors like purity (>98%), batch size, and regional logistics. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring consistency across batches.

In conclusion, (3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone represents a fascinating intersection of stereochemistry and applied science. Its multifunctional design opens doors for innovation in catalysis, materials, and beyond. As research continues, this compound is poised to play a significant role in next-generation chemical solutions.